Cas no 156769-81-2 (Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI))

• Product name: Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 156769-81-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336
• CID: 107587
• PubChem ID: 11819749

Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(E)-1-methylbut-2-enyl]carbamate
• Carbamic acid, (1-methyl-2-butenyl)-, 1,1-dimethylethyl ester, (E)- (9CI)
• 156769-81-2
• Tert-butyl N-[(E)-pent-3-en-2-yl]carbamate

• Inchi： InChI=1S/C10H19NO2/c1-6-7-8(2)11-9(12)13-10(3,4)5/h6-8H,1-5H3,(H,11,12)/b7-6+
• InChI Key： VYBCRIWHFRNYAQ-VOTSOKGWSA-N
• SMILES： C/C=C/C(NC(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 38.33